Cas no 895107-93-4 (2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 895107-93-4
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5439643
• PubChem ID: 7246379
• Update Time: 2025-05-22

2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(3,5-Dimethylphenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(3-methoxyphenyl)acetamide
• 895107-93-4
• F3165-1652
• 2-((4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3-methoxyphenyl)acetamide
• 2-[4-(3,5-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• AKOS001977605
• 2-{[4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• VU0511539-1
• 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C21H21N3O3S/c1-14-9-15(2)11-17(10-14)24-8-7-22-20(21(24)26)28-13-19(25)23-16-5-4-6-18(12-16)27-3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： JJXIIUQSTVPVMH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1C(N(C=CN=1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.64±0.70(Predicted)

Additional information on 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 895107-93-4)

2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 895107-93-4) is a specialized organic compound with a unique molecular structure that combines a pyrazine core with acetamide and methoxyphenyl functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of the 3,5-dimethylphenyl and 3-methoxyphenyl groups enhances its lipophilicity, making it a candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

The chemical structure of 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide features a pyrazinone ring, which is known for its role in medicinal chemistry. Researchers have explored its derivatives for applications in treating metabolic disorders and inflammatory conditions. The sulfanyl linkage in the molecule provides stability while allowing for further functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for CAS No. 895107-93-4 has increased due to its relevance in high-throughput screening and drug development. Pharmaceutical companies are investigating its potential as a kinase inhibitor or GPCR modulator, aligning with the growing interest in targeted therapies. Additionally, its agrochemical applications are being studied, particularly in the development of novel pesticides with improved efficacy and environmental safety.

The synthesis of 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide involves multi-step organic reactions, including condensation and sulfanylation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and minimize by-products.

From a commercial perspective, CAS No. 895107-93-4 is supplied by several specialty chemical manufacturers, catering to the needs of academic and industrial laboratories. Its pricing varies depending on purity levels and batch size, with custom synthesis services available for large-scale procurement. The compound's patent landscape is also a topic of interest, as it may influence its accessibility for research and development.

Environmental and safety considerations for 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide are critical, given its use in laboratory settings. Proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance with REACH and other chemical safety frameworks ensures its responsible use in scientific applications.

Future research directions for CAS No. 895107-93-4 include exploring its structure-activity relationships (SAR) to identify more potent analogs. Computational chemistry and molecular docking studies are being leveraged to predict its interactions with biological targets. As the pharmaceutical industry shifts toward precision medicine, this compound may play a role in developing next-generation therapeutics.

In summary, 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3-methoxyphenyl)acetamide represents a promising chemical entity with diverse applications in drug discovery and agrochemical innovation. Its unique structural features and biological potential make it a valuable subject for ongoing scientific investigation.